![molecular formula C24H26N2O4 B2799593 3-hydroxy-5-(4-methylphenyl)-1-[2-(morpholin-4-yl)ethyl]-4-(phenylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one CAS No. 380590-92-1](/img/structure/B2799593.png)
3-hydroxy-5-(4-methylphenyl)-1-[2-(morpholin-4-yl)ethyl]-4-(phenylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one
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Description
3-hydroxy-5-(4-methylphenyl)-1-[2-(morpholin-4-yl)ethyl]-4-(phenylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C24H26N2O4 and its molecular weight is 406.482. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of 5-aryl-4-acyl-3-hydroxy-1-morpholinoalkyl-3-pyrrolin-2-ones, including derivatives that might resemble the chemical structure of interest, has been explored. These compounds have been synthesized through reactions of methyl esters of acylpyruvic acids with aromatic aldehyde and morpholino-ethylamine, revealing weak antibacterial properties but notable analgesic and antiphlogistic activities in certain compounds Gein et al., 2007.
Biological Activity
The biological activity of these compounds has been evaluated, with some showing significant antiamnesic effects and pronounced analgesic activity, demonstrating their potential in pharmaceutical applications Gein et al., 2007.
Antioxidant Activity
Derivatives of 3-pyrroline-2-ones, which share a structural similarity with the chemical compound , have been synthesized and tested for their antioxidant activity. These studies identified compounds with promising radical scavenger properties, suggesting potential applications in developing treatments or supplements to combat oxidative stress Nguyen et al., 2022.
Antimicrobial Activities
Compounds structurally related to the chemical of interest have been investigated for their antimicrobial activities. Some derivatives were found to possess good or moderate activities against various microorganisms, highlighting their potential in antimicrobial drug development Bektaş et al., 2007.
Neuroprotective and Anti-neuroinflammatory Properties
The investigation into compounds derived from the fermented mycelia of medicinal fungi, which include pyrrole-containing alkaloids, has revealed their neuroprotective and anti-neuroinflammatory properties. This suggests the compound's derivatives could have applications in treating neurological disorders Xiong et al., 2016.
Properties
IUPAC Name |
(4E)-4-[hydroxy(phenyl)methylidene]-5-(4-methylphenyl)-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O4/c1-17-7-9-18(10-8-17)21-20(22(27)19-5-3-2-4-6-19)23(28)24(29)26(21)12-11-25-13-15-30-16-14-25/h2-10,21,27H,11-16H2,1H3/b22-20+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZUUSLLVYBXGMB-LSDHQDQOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\O)/C(=O)C(=O)N2CCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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